2-Cyclopropyl-1-[1-[(2,5-dimethoxyphenyl)methyl]azetidin-3-yl]benzimidazole

• IUPAC Name: 2-cyclopropyl-1-[1-[(2,5-dimethoxyphenyl)methyl]azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C22H25N3O2/c1-26-18-9-10-21(27-2)16(11-18)12-24-13-17(14-24)25-20-6-4-3-5-19(20)23-22(25)15-7-8-15/h3-6,9-11,15,17H,7-8,12-14H2,1-2H3
• InChI Key: OSIPVTYKCFKWIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CN2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C22H25N3O2
• Molecular Weight: 363.5 g/mol

Description

The compound is a benzimidazole derivative with a cyclopropyl group and an azetidine ring attached. Benzimidazoles are a class of heterocyclic aromatic organic compounds with a fused benzene and imidazole ring structure. They are important in a range of biological and industrial applications.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzimidazole core provides aromatic stability, while the cyclopropyl group and azetidine ring introduce elements of strain due to their small ring sizes.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The benzimidazole core is relatively stable but can participate in various reactions under the right conditions. The cyclopropyl group and azetidine ring may also be involved in reactions, particularly those involving ring-opening.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups. Factors such as polarity, molecular weight, and stability would all play a role.

Mechanism of Action

Without specific context or studies, it’s challenging to predict the exact mechanism of action of this compound. Benzimidazole derivatives have been studied for their potential biological activities, including antimicrobial, antiviral, and anticancer properties.

Safety and Hazards

As with any chemical compound, handling “2-Cyclopropyl-1-[1-[(2,5-dimethoxyphenyl)methyl]azetidin-3-yl]benzimidazole” would require appropriate safety precautions. Without specific data, it’s difficult to comment on the exact safety profile or potential hazards.

Future Directions

The study of benzimidazole derivatives and related compounds is a vibrant field with potential applications in medicine, agriculture, and industry. Future research could explore the synthesis, properties, and potential uses of this particular compound.